3-(3-Methoxycyclobutyl)propanoic acid
Overview
Description
Scientific Research Applications
Renewable Building Blocks for Polybenzoxazine
Phloretic acid, a phenolic compound similar in structure to "3-(3-Methoxycyclobutyl)propanoic acid," has been explored as a renewable building block for enhancing the reactivity of –OH bearing molecules towards benzoxazine ring formation, offering a sustainable alternative to phenol. This approach facilitates the specific properties of benzoxazine to aliphatic –OH bearing molecules or macromolecules, paving the way for a multitude of applications in materials science (Acerina Trejo-Machin et al., 2017).
Catalyzed Conversion to Derivatives of Metacyclophane and Indanones
Polyphosphoric acid catalyzed cyclization of 3-(methoxyphenyl)propionic acids results in the formation of dimeric products and 1-indanones, showcasing a method for synthesizing complex organic structures that could be useful in drug synthesis and organic chemistry research (Juan Zhang et al., 1993).
Corrosion Inhibition
Schiff's bases derived from 3-mercapto-2-((4-methoxybenzylidene)amino)propanoic acid have demonstrated significant corrosion inhibition properties on mild steel in acidic solutions. This research highlights the potential application of methoxy-substituted propanoic acids and their derivatives in protecting metals from corrosion, contributing to the development of more effective corrosion inhibitors (N. Gupta et al., 2016).
Electrochemical Hydrogenation
Electrochemical hydrogenation of 3-(methoxyphenyl)propenoic acids to their corresponding propanoic acids showcases a method for the quantitative production of these compounds. This research underscores the versatility of electrochemical methods in organic synthesis, providing a pathway for the efficient hydrogenation of unsaturated organic compounds (L. Korotaeva et al., 2011).
Safety and Hazards
The safety information available indicates that 3-(3-Methoxycyclobutyl)propanoic acid is potentially dangerous. It has hazard statements H315, H318, H335, which indicate that it can cause skin irritation, serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
This compound is a derivative of propanoic acid , which is known to have antimicrobial properties and is used as a food preservative . .
Mode of Action
As a derivative of propanoic acid, it may share some of the antimicrobial properties of its parent compound . .
Biochemical Pathways
Propanoic acid, a related compound, is metabolized via conversion to propionyl coenzyme A (propionyl-CoA), which is part of the usual metabolic pathway that carboxylic acids participate within in the human body
Pharmacokinetics
As a derivative of propanoic acid, it may share some of its ADME properties . .
Result of Action
Given its structural similarity to propanoic acid, it may share some of its antimicrobial properties . .
properties
IUPAC Name |
3-(3-methoxycyclobutyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c1-11-7-4-6(5-7)2-3-8(9)10/h6-7H,2-5H2,1H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZYNKOPJXFKUNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CC(C1)CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Methoxycyclobutyl)propanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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